2-Chlororesorcinol

• IUPAC Name: 2-chlorobenzene-1,3-diol
• InChI: InChI=1S/C6H5ClO2/c7-6-4(8)2-1-3-5(6)9/h1-3,8-9H
• InChI Key: SWZVJOLLQTWFCW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)O)Cl)O
• Molecular Formula: C6H5ClO2
• DSSTOX Substance ID: DTXSID00953325
• Molecular Weight: 144.55 g/mol
• CAS RN: 6201-65-6, 31288-32-1

Description

2-Chlororesorcinol is a useful research compound. Its molecular formula is C6H5ClO2 and its molecular weight is 144.55 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Use in Water Purification and Environmental Studies : 2-Chlororesorcinol and its derivatives are used in water purification processes. For example, the study by Souza et al. (2015) investigated the removal of the herbicide 2,4-D using electrolysis and sono-electrolysis, identifying 4-chlororesorcinol as one of the main intermediates in this process (Souza, F. et al., 2015).

• Applications in Toxicology and Safety Assessments : In a report on the safety assessment of 4-Chlororesorcinol, Andersen (1996) found that it is used as a hair colorant in various products and is generally safe at concentrations below 1% (Andersen, F. A., 1996).

• Inhibition of Tyrosinase and Potential Therapeutic Applications : Kull et al. (1954) investigated more than 400 aromatic compounds, including 4-Chlororesorcinol, for their ability to inhibit tyrosinase. They found that 4-Chlororesorcinol was significantly more potent than resorcinol in inhibiting melanin formation (Kull, F. et al., 1954).

• Analysis in Environmental Toxicity Studies : The compound has been a focus in studies assessing the environmental impact of herbicides, like the study by Zuanazzi et al. (2020), which reviewed the toxicity and mutagenicity of 2,4-D herbicide, a compound related to this compound (Zuanazzi, N. R. et al., 2020).

• Role in Biodegradation Processes : Dargahi et al. (2021) examined the use of a hybrid system combining three-dimensional electrochemical process and a moving bed biofilm reactor in removing 2,4-D herbicides from aqueous solutions, which is relevant to the study of chlororesorcinols (Dargahi, A. et al., 2021).

Mechanism of Action

Target of Action

It is known that resorcinol, a similar compound, is used as an antiseptic and disinfectant in topical pharmaceutical products for the treatment of skin disorders and infections

Mode of Action

Resorcinol, a related compound, works by helping to remove hard, scaly, or roughened skin . It is also used in treating various topical, dermatological conditions by eliciting antibacterial and keratolytic actions

Biochemical Pathways

A study on a bacterium capable of degrading 2-chloro-5-nitrophenol, a similar compound, suggests that the compound is broken down via partial reductive pathways

Result of Action

The safety data sheet for 2-chlororesorcinol indicates that it may cause respiratory irritation, serious eye damage, skin irritation, and could be harmful if swallowed . These effects suggest that this compound interacts with biological systems, but the specific molecular and cellular mechanisms need to be further investigated.

Action Environment

The safety data sheet for this compound suggests that personal protective equipment should be used to avoid dust formation and breathing in vapours, mist, or gas

Biochemical Analysis

Biochemical Properties

2-Chlororesorcinol plays a significant role in biochemical reactions due to its phenolic structure. It interacts with various enzymes and proteins, including oxidoreductases and transferases. These interactions often involve hydrogen bonding and hydrophobic interactions, which facilitate the compound’s role as a substrate or inhibitor in enzymatic reactions . For instance, this compound can act as a substrate for enzymes involved in the metabolism of aromatic compounds, leading to the formation of various metabolites.

Cellular Effects

This compound affects various types of cells and cellular processes. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. In particular, this compound can modulate the activity of key signaling molecules, such as kinases and phosphatases, thereby affecting downstream signaling cascades . Additionally, this compound can alter gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in cellular metabolism and function.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific biomolecules, such as enzymes and receptors, leading to inhibition or activation of their activity . For example, this compound can inhibit the activity of certain oxidoreductases by binding to their active sites, thereby preventing the oxidation of substrates. Additionally, this compound can induce changes in gene expression by interacting with transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. This compound is relatively stable under standard laboratory conditions, but it can degrade over time, especially when exposed to light and air . Long-term exposure to this compound can lead to changes in cellular function, including alterations in cell growth and differentiation. In vitro and in vivo studies have shown that prolonged exposure to this compound can result in significant changes in cellular metabolism and function.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound can have beneficial effects, such as modulating enzyme activity and gene expression . At high doses, this compound can be toxic and cause adverse effects, including oxidative stress and cellular damage. Threshold effects have been observed in animal studies, where a certain dosage level leads to significant changes in cellular function and metabolism.

Metabolic Pathways

This compound is involved in various metabolic pathways, including the metabolism of aromatic compounds. It interacts with enzymes such as oxidoreductases and transferases, which catalyze the conversion of this compound into various metabolites . These metabolic pathways can affect the levels of metabolites and the overall metabolic flux within cells. Additionally, this compound can influence the activity of cofactors, such as NADH and FADH2, which are essential for various metabolic reactions.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins, which facilitate its movement across cellular membranes . The localization and accumulation of this compound within specific cellular compartments can affect its activity and function. For example, the interaction of this compound with specific transporters can lead to its accumulation in the cytoplasm or other organelles, where it can exert its biochemical effects.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. This compound can be directed to specific compartments or organelles through targeting signals and post-translational modifications . For instance, this compound can be localized to the mitochondria, where it can influence mitochondrial function and metabolism. Additionally, the interaction of this compound with specific proteins can direct its localization to the nucleus, where it can affect gene expression and other nuclear processes.